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Compound of Interest

Compound Name: Tetrapotassium hexacyanoferrate

Cat. No.: B1242098

Audience: Researchers, scientists, and drug development professionals.

Introduction Potassium ferricyanide (Ks[Fe(CN)s]), a bright red salt, is a crucial coordination
compound with wide-ranging applications, including in blueprinting, photography, and as a mild
oxidizing agent in organic synthesis.[1][2] Its synthesis is fundamentally dependent on its
reduced counterpart, potassium ferrocyanide (Ka[Fe(CN)s]). This document outlines the
essential role of potassium ferrocyanide as the starting material for this transformation and
provides a detailed protocol for the synthesis. The core of the process involves the oxidation of
the iron center in the hexacyanoferrate complex.

Principle of Synthesis: Oxidation of Ferrocyanide The synthesis of potassium ferricyanide from
potassium ferrocyanide is an oxidation-reduction reaction. Potassium ferrocyanide contains an
iron atom in the +2 oxidation state ([Fe(CN)s]*~). To convert it to potassium ferricyanide, the
iron atom must be oxidized to the +3 state ([Fe(CN)s]®~). This is achieved by treating an
aqueous solution of potassium ferrocyanide with a suitable oxidizing agent, most commonly
chlorine gas (Cl2).[1][3]

The balanced chemical equation for this reaction is: 2 Ka[Fe(CN)s] (aq) + Clz2 (g) - 2
Ks[Fe(CN)s] (aq) + 2 KCI (aqg)[1][3]

In this reaction, potassium ferrocyanide acts as the electron donor (reducing agent), and
chlorine acts as the electron acceptor (oxidizing agent). The reaction is visually indicated by a
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color change in the solution from the pale yellow of potassium ferrocyanide to the deep,

characteristic red of potassium ferricyanide.[4]

Quantitative Data Summary

The following table summarizes the key properties of the reactant and product, along with

typical parameters for the synthesis protocol described below.

Parameter

Potassium Ferrocyanide
(Reactant)

Potassium Ferricyanide
(Product)

IUPAC Name

Potassium

hexacyanidoferrate(ll)

Potassium

hexacyanoferrate(lll)

Chemical Formula

Ka[Fe(CN)s]-3H20

Ks[Fe(CN)s]

Molar Mass 422.388 g/mol (trihydrate) 329.24 g/mol [2]
Light yellow, crystalline

Appearance Deep red crystals[2]
granules[3]

Iron Oxidation State +2 +3

Solubility in Water

28.9 g/100 mL (20 °C)[3]

46.4 g/100 mL (20 °C)[2]

Typical Reactant Mass

100 g

N/A

Solvent Volume

1000 mL

N/A

Experimental Workflow
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Isolation & Purification
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Dissolve KA[Fe(CN)6] Bubble Chiorine Gas (C12)
in Water Through Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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